Cas no 2167991-84-4 (4-(Difluoromethyl)quinoline-8-carboxylic acid)

• Product Name: 4-(Difluoromethyl)quinoline-8-carboxylic acid
• CAS No: 2167991-84-4
• MF: C₁₁H₇F₂NO₂
• MW: 223.175589799881
• CID: 5905618
• PubChem ID: 165838356
• Update Time: 2025-06-08

4-(Difluoromethyl)quinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)quinoline-8-carboxylic acid
• 2167991-84-4
• EN300-6510065
• 4-(Difluoromethyl)quinoline-8-carboxylic acid

• Inchi： 1S/C11H7F2NO2/c12-10(13)7-4-5-14-9-6(7)2-1-3-8(9)11(15)16/h1-5,10H,(H,15,16)
• InChI Key： XQLDRSKQAWCGNL-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C2C(C(=O)O)=CC=CC2=1)F

Computed Properties

• Exact Mass: 223.04448479g/mol
• Monoisotopic Mass: 223.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 4-(Difluoromethyl)quinoline-8-carboxylic acid

Professional Introduction to 4-(Difluoromethyl)quinoline-8-carboxylic acid (CAS No. 2167991-84-4)

4-(Difluoromethyl)quinoline-8-carboxylic acid, identified by the chemical identifier CAS No. 2167991-84-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The presence of a difluoromethyl group at the 4-position and a carboxylic acid moiety at the 8-position introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural features of 4-(Difluoromethyl)quinoline-8-carboxylic acid contribute to its potential as an intermediate in the synthesis of biologically active molecules. The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug candidates due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. This modification has been widely explored in the design of kinase inhibitors, antiviral agents, and anticancer drugs, where the difluoromethyl group plays a crucial role in optimizing drug efficacy and selectivity.

Recent advancements in medicinal chemistry have highlighted the significance of quinoline derivatives in addressing various therapeutic challenges. The quinoline core is well-documented for its antimicrobial, antimalarial, and anticancer properties. Among these derivatives, 4-(Difluoromethyl)quinoline-8-carboxylic acid has been investigated for its potential applications in oncology. Studies have demonstrated that quinoline-based compounds can interfere with critical cellular pathways involved in tumor growth and progression. The carboxylic acid functionality at the 8-position provides a handle for further derivatization, allowing chemists to explore diverse chemical libraries aimed at enhancing therapeutic outcomes.

In the realm of drug discovery, 4-(Difluoromethyl)quinoline-8-carboxylic acid serves as a versatile building block for the synthesis of more complex molecules. Its incorporation into larger scaffolds has led to the development of several lead compounds that are currently undergoing preclinical evaluation. These studies have revealed promising results in terms of inhibiting specific enzymes and receptors associated with diseases such as cancer and inflammation. The structural rigidity provided by the quinoline ring system, combined with the electronic modulation introduced by the difluoromethyl group, makes this compound an attractive candidate for further exploration.

The pharmacological activity of 4-(Difluoromethyl)quinoline-8-carboxylic acid is further enhanced by its ability to engage with biological targets through multiple interactions. The carboxylic acid group can participate in hydrogen bonding with amino acid residues in proteins, while the quinoline moiety can adopt various conformations that optimize binding to biological receptors. This dual functionality has been exploited in the design of molecules that exhibit high selectivity for their intended targets, minimizing off-target effects and improving overall therapeutic safety.

From a synthetic chemistry perspective, 4-(Difluoromethyl)quinoline-8-carboxylic acid represents an excellent example of how structural modifications can influence biological activity. The introduction of fluorine atoms into organic molecules is a well-established strategy for enhancing drug-like properties. In this case, the difluoromethyl group not only improves metabolic stability but also contributes to lipophilicity adjustments, which are critical for drug absorption and distribution. These properties have been systematically studied to ensure that derivatives based on this scaffold exhibit optimal pharmacokinetic profiles.

Current research efforts are focused on expanding the chemical space around 4-(Difluoromethyl)quinoline-8-carboxylic acid through innovative synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions and photoredox catalysis have enabled chemists to construct complex derivatives with high efficiency and selectivity. These advances have opened new avenues for drug discovery, allowing researchers to explore previously uncharted chemical territories while maintaining a strong focus on biological relevance.

The potential applications of 4-(Difluoromethyl)quinoline-8-carboxylic acid extend beyond oncology into other therapeutic areas such as infectious diseases and neurodegenerative disorders. Quinoline derivatives have long been recognized for their antimicrobial properties, and recent studies suggest that modifications like the difluoromethyl group can enhance these effects while reducing toxicity. Additionally, quinolines have shown promise in treating neurological conditions by modulating neurotransmitter systems affected by disease progression.

In conclusion,4-(Difluoromethyl)quinoline-8-carboxylic acid (CAS No. 2167991-84-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for further derivatization and exploration in drug discovery programs targeting cancer, inflammation, and infectious diseases. As synthetic methodologies continue to evolve, so too will our ability to harness this compound's full therapeutic potential.